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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803 Get Quote

An In-depth Review of the Physical, Chemical, and Biological Properties of a Novel β-Lactam

Antibiotic

Abstract
Chitinovorin B is a novel β-lactam antibiotic, part of the chitinovorin family that also includes

chitinovorins A and C. These compounds are of bacterial origin and have demonstrated

inhibitory activity against a range of bacteria. This technical guide provides a comprehensive

overview of the known physical and chemical properties of Chitinovorin B, its isolation and

purification protocols, and a summary of its biological activity. The information is intended for

researchers, scientists, and drug development professionals engaged in the exploration of new

antimicrobial agents.

Physicochemical Properties
The physical and chemical characteristics of Chitinovorin B are essential for its identification,

characterization, and formulation in research and development settings. The following table

summarizes the key physicochemical data, compiled from foundational research on this

compound.
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Property Value

Molecular Formula C₁₇H₂₁N₃O₈S

Molecular Weight 443.43 g/mol

Appearance Amorphous powder

Solubility Soluble in water and methanol

UV λmax (H₂O) 268 nm

Optical Rotation [α]D²⁵ +45° (c=0.5, H₂O)

Spectroscopic Data
Spectroscopic analysis is fundamental to the structural elucidation of complex organic

molecules like Chitinovorin B. Below are the key spectral data obtained from Infrared (IR),

Ultraviolet (UV), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Infrared (IR) Spectroscopy
The IR spectrum of Chitinovorin B reveals characteristic absorption bands indicative of its

functional groups.

Wavenumber (cm⁻¹) Assignment

1760 β-lactam C=O

1670 Amide I C=O

1600 C=C

¹H-NMR Spectroscopy (D₂O, 100 MHz)
The proton NMR spectrum provides insight into the hydrogen environments within the

molecule.
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Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

7.35 d 8.0 Aromatic H

6.90 d 8.0 Aromatic H

5.85 d 4.0 H-7

5.30 d 4.0 H-6

4.25 s OCH₃

3.80 s OCH₃

3.6-3.9 m Sugar protons

2.10 s N-acetyl CH₃

Experimental Protocols
The following sections detail the methodologies for the isolation, purification, and

characterization of Chitinovorin B.

Isolation of Chitinovorin B
The workflow for isolating Chitinovorin B from its source is a multi-step process designed to

separate it from other metabolites and impurities.
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Figure 1: Isolation and purification workflow for Chitinovorin B.
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Fermentation: The producing bacterial strain is cultured in a suitable nutrient medium under

optimal conditions to encourage the production of chitinovorins.

Extraction: The culture broth is centrifuged to remove the bacterial cells. The resulting

supernatant, containing the secreted antibiotics, is collected.

Purification:

The supernatant is applied to an anion-exchange chromatography column (e.g., Amberlite

IRA-68).

The column is washed, and the chitinovorins are eluted using a sodium chloride gradient.

Fractions containing Chitinovorin B are pooled and desalted using a non-polar adsorbent

resin (e.g., Amberlite XAD-2).

The desalted solution is then lyophilized to obtain purified Chitinovorin B as a powder.

Biological Activity
Chitinovorin B exhibits antibacterial activity, primarily against Gram-negative bacteria. Its

mechanism of action is presumed to be similar to other β-lactam antibiotics, which involves the

inhibition of bacterial cell wall synthesis.

Antibacterial Spectrum
The minimum inhibitory concentrations (MICs) of Chitinovorin B against various bacterial

strains are summarized below.

Bacterial Strain MIC (µg/mL)

Escherichia coli 25

Klebsiella pneumoniae 50

Proteus vulgaris 12.5

Serratia marcescens 100
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Proposed Mechanism of Action
As a β-lactam antibiotic, Chitinovorin B is thought to interfere with the final step of

peptidoglycan synthesis in the bacterial cell wall. This process is crucial for maintaining the

structural integrity of the bacterium.

Chitinovorin B Penicillin-Binding
Proteins (PBPs)

Binds to Peptidoglycan SynthesisInhibits Bacterial Cell Wallis essential for Cell LysisWeakened wall leads to

Click to download full resolution via product page

Figure 2: Proposed mechanism of action for Chitinovorin B.

The β-lactam ring of Chitinovorin B is believed to acylate the active site of penicillin-binding

proteins (PBPs), which are bacterial enzymes essential for cross-linking the peptidoglycan

chains. This irreversible inhibition prevents the formation of a stable cell wall, ultimately leading

to cell lysis and bacterial death.

Conclusion
Chitinovorin B represents a noteworthy member of the β-lactam class of antibiotics with

activity against Gram-negative pathogens. The data presented in this guide, including its

physicochemical properties, spectroscopic data, and biological activity, provide a foundational

resource for further research and development. Future studies could focus on the total

synthesis of Chitinovorin B, the elucidation of its precise interactions with bacterial targets,

and the exploration of its potential therapeutic applications.

To cite this document: BenchChem. [Chitinovorin B: A Technical Guide for Scientific
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593803#physical-and-chemical-properties-of-
chitinovorin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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